Cas no 2361764-33-0 (N-[1-(2-Methoxyphenyl)-3-pyrrolidinyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide)

• Product Name: N-[1-(2-Methoxyphenyl)-3-pyrrolidinyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide
• CAS No: 2361764-33-0
• MF: C₂₆H₃₁N₃O₃
• MW: 433.5426466465
• CID: 5681729
• PubChem ID: 145904111
• Update Time: 2025-06-16

N-[1-(2-Methoxyphenyl)-3-pyrrolidinyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-Methoxyphenyl)-3-pyrrolidinyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide

• Inchi： 1S/C26H31N3O3/c1-3-24(30)28-17-14-26(15-18-28,20-9-5-4-6-10-20)25(31)27-21-13-16-29(19-21)22-11-7-8-12-23(22)32-2/h3-12,21H,1,13-19H2,2H3,(H,27,31)
• InChI Key： FFHYWBZGCBXNQO-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)NC1CN(C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 433.23654186g/mol
• Monoisotopic Mass: 433.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.9Ų

Additional information on N-[1-(2-Methoxyphenyl)-3-pyrrolidinyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide

Comprehensive Analysis of N-[1-(2-Methoxyphenyl)-3-pyrrolidinyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide (CAS 2361764-33-0)

The compound N-[1-(2-Methoxyphenyl)-3-pyrrolidinyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide, identified by CAS 2361764-33-0, represents a sophisticated small molecule with a unique structural framework. This piperidine-carboxamide derivative has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted therapies. Its molecular architecture combines a methoxyphenyl-pyrrolidinyl moiety with a propenoyl-piperidine core, enabling selective interactions with biological targets.

Recent studies highlight the growing interest in piperidine-based compounds like CAS 2361764-33-0, particularly in the context of neurological and metabolic research. Researchers are investigating its role in modulating specific receptor pathways, aligning with current trends in precision medicine and drug discovery. The compound's carboxamide linkage and vinyl ketone group contribute to its stability and reactivity, making it a valuable candidate for further development.

From a synthetic chemistry perspective, N-[1-(2-Methoxyphenyl)-3-pyrrolidinyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide exemplifies advancements in heterocyclic chemistry. Its synthesis often involves multi-step protocols, including amide coupling and pyrrolidine functionalization, which are critical topics in modern organic synthesis. The presence of both aromatic and aliphatic components in its structure allows for diverse chemical modifications, catering to structure-activity relationship (SAR) studies.

In the realm of computational chemistry, CAS 2361764-33-0 has been subjected to molecular docking simulations to predict its binding affinities. This aligns with the increasing use of AI-driven drug design, a hot topic in 2024. Researchers are particularly interested in how its methoxy-phenyl group influences pharmacokinetic properties, such as bioavailability and metabolic stability—key factors addressed in recent publications.

The compound's nomenclature itself reflects its complexity: the IUPAC name systematically describes its pyrrolidinyl-piperidine backbone and acrylamide substituent. For laboratories working with this material, proper handling and storage are essential to maintain its integrity, though it falls outside hazardous classifications. Its molecular weight and logP values suggest moderate solubility, a characteristic frequently optimized in lead compound development.

Emerging applications of 2361764-33-0 include its evaluation in enzyme inhibition assays, particularly for targets involved in cellular signaling. This connects to broader discussions about kinase inhibitors and allosteric modulators—topics dominating recent scientific conferences. Analytical methods like HPLC and LC-MS are typically employed for purity assessment, ensuring reproducibility in research settings.

As the scientific community continues to explore N-[1-(2-Methoxyphenyl)-3-pyrrolidinyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide, its patent landscape evolves. Several derivatives have appeared in recent filings related to GPCR modulation, reflecting industry interest. The compound's structural versatility allows for scaffold hopping—a strategy gaining traction in medicinal chemistry to overcome intellectual property limitations.

Environmental and regulatory considerations for CAS 2361764-33-0 follow standard laboratory chemical guidelines. While not classified as high-risk, its acrylamide moiety warrants careful handling protocols. Stability studies under various pH and temperature conditions are ongoing, addressing another frequent query about compound storage in research databases.

In conclusion, 2361764-33-0 exemplifies the innovation in contemporary bioactive molecule design. Its combination of pyrrolidine and piperidine pharmacophores offers rich opportunities for therapeutic exploration, while its synthetic accessibility makes it practical for academic and industrial research. As investigations progress, this compound may contribute significantly to addressing unmet medical needs through rational drug design.